Cas no 116382-93-5 (Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]-)

Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]- structure
116382-93-5 structure
Product Name:Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]-
CAS No:116382-93-5
MF:C18H14N2O
MW:274.316564083099
CID:1205696
Update Time:2024-08-02

Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]-
    • Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiyn-1-yl]phenyl]-
    • Inchi: 1S/C18H14N2O/c1-14(21)20-18-11-5-9-16(13-18)7-3-2-6-15-8-4-10-17(19)12-15/h4-5,8-13H,19H2,1H3,(H,20,21)
    • InChI Key: QLGRGBJWBPWIPW-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(C#CC#CC2=CC=CC(N)=C2)=C1)(=O)C

Computed Properties

  • Exact Mass: 274.11072

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 560.0±50.0 °C(Predicted)
  • PSA: 55.12
  • pka: 14.59±0.70(Predicted)
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